Cas no 175202-13-8 (2-Thiophenecarboxylicacid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
• CAS No: 175202-13-8
• MF: C₁₀H₁₃IO₄S₃
• MW: 420.30729174614
• CID: 134133
• PubChem ID: 2778667
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
• Methyl 3-iodo-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
• METHYL 3-IODO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
• methyl 3-iodo-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
• HMS554H11
• Methyl 3-iodo-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-ca
• Methyl 3-iodo-4-(isopropylsulfonyl)-5-(methylthiophene-2-carboxylate
• AKOS015908926
• A811828
• 2-Thiophenecarboxylic acid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
• BENZYLDIMETHYLPHOSPHONOACETATE
• W-206161
• MFCD00085125
• 175202-13-8
• Maybridge1_004565
• methyl 3-iodo-4-isopropylsulfonyl-5-methylsulfanyl-thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid,3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-,methyl ester
• DTXSID20381065
• methyl 3-iodo-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylate
• FT-0628563
• DB-044076
• Methyl3-iodo-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

• Inchi： 1S/C10H13IO4S3/c1-5(2)18(13,14)8-6(11)7(9(12)15-3)17-10(8)16-4/h5H,1-4H3
• InChI Key： JJVTWHIJTPKSOT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)SC(=C1S(C(C)C)(=O)=O)SC

Computed Properties

• Exact Mass: 419.90200
• Monoisotopic Mass: 419.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.78
• Melting Point: 193 °C
• Boiling Point: 510°C at 760 mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.636
• PSA: 122.36000
• LogP: 4.12410

2-Thiophenecarboxylicacid, 3-iodo-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38